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Compound of Interest

Compound Name: Tetrabromoethylene

Cat. No.: B1617066

An important introductory note: While the topic specifies Tetrabromoethylene, the
predominant heavy liquid used in mineral separation is 1,1,2,2-Tetrabromoethane (TBE), also
known as acetylene tetrabromide. Tetrabromoethylene is a different compound (C2Br4) with a
higher melting point, making it less suitable for these applications. This document will focus on
the widely established use of Tetrabromoethane (TBE) for mineral separation.

Introduction

Heavy liquid separation is a laboratory technique that exploits differences in mineral densities
to achieve separation.[1] When a crushed rock sample is suspended in a liquid of a specific
density, minerals with a density lower than the liquid will float, while those with a higher density
will sink.[1][2] 1,1,2,2-Tetrabromoethane (TBE) is a high-density organic liquid that has
historically been a staple in geosciences and mineral processing for this purpose.[3][4][5] Its
density of approximately 2.96 g/mL at room temperature makes it effective for separating
common silicate minerals (like quartz and feldspar) from a wide range of heavier minerals.[4]

These application notes provide researchers, scientists, and drug development professionals
with a comprehensive overview of the principles, protocols, and safety considerations for using
TBE in mineral separation.
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Physical and Chemical Properties of
Tetrabromoethane (TBE)

The efficacy of TBE as a heavy liquid is due to its distinct physical properties. A summary of

these properties is presented below.

Property Value Reference
Chemical Formula C2H2Br4 [4]
Molecular Weight 345.65 g/mol [6]
Appearance Colorless to light yellow liquid [71[8]
Density ~2.967 g/mL at 25°C [6]119]
Melting Point -1to1°C [6]

Boiling Point 243.5°C [8]

Vapor Pressure 0.1 mmHg at 20°C [6]
Viscosity ~10 cP (ten times that of (10]

water)

Solubility in Water

630 mg/L at 20°C

[4]

Miscibility

Miscible with ethanol, ether,

chloroform, aniline

[8]

Applications in Mineral Separation

TBE is particularly useful for separating a variety of minerals. For instance, it has been

successfully used to separate spodumene (density ~3.1 g/mL) from its associated gangue

minerals like quartz (density ~2.65 g/mL) and feldspar (density ~2.5-2.8 g/mL).[3] By adjusting

the density of TBE through dilution with a miscible, lower-density solvent like acetone or

toluene, a range of density cut-offs can be achieved for more selective separations.[2][6]

Table of Common Minerals and Their Densities Relative to TBE:
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Behavior in Pure TBE (2.96

Mineral Typical Density (g/mL)

g/mL)
Quartz 2.65 Floats
Feldspar 25-28 Floats
Calcite 2.71 Floats
Dolomite 2.85 Floats
Spodumene 3.1-32 Sinks
Pyrite 49-52 Sinks
Galena 74-76 Sinks
Sphalerite 39-41 Sinks
Zircon 46-4.7 Sinks

Experimental Protocol: Static Separation of Minerals
Using TBE

This protocol outlines a standard laboratory procedure for separating a mineral mixture into
"float" and "sink" fractions using TBE.

4.1. Materials and Equipment

e 1,1,22-Tetrabromoethane (TBE)

o Acetone (for washing and density adjustment if needed)
e Crushed and sized mineral sample (e.g., -28 mesh)

o Separatory funnel with a stopcock

» Beakers

 Filter paper and funnels
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Wash bottles

Stirring rods (glass or plastic)
Drying oven

Analytical balance

Fume hood

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves (e.g., Viton
or laminate), lab coat.

4.2. Procedure

Preparation: Ensure all work is conducted in a well-ventilated fume hood.[11] All glassware
must be clean and completely dry.

Sample Preparation: The mineral sample should be crushed and sieved to a specific size
fraction to ensure proper liberation of the individual mineral grains.[3] The sample must be
dry.

Heavy Liquid Setup: Place the separatory funnel in a secure stand. Close the stopcock and
pour the TBE into the funnel.

Mineral Addition: Carefully add the prepared mineral sample to the TBE in the separatory
funnel.

Separation: Gently stir the mixture with a stirring rod to ensure all particles are wetted by the
heavy liquid and to break up any clumps.[12] Allow the mixture to stand undisturbed for 20-
30 minutes to allow the minerals to separate based on their density.[12] The lighter minerals
will float to the top, and the denser minerals will sink to the bottom, accumulating above the
stopcock.[12]

Collection of 'Sink' Fraction: Carefully open the stopcock to drain the sunken heavy minerals
into a filter paper-lined funnel placed over a beaker.[12] Close the stopcock as soon as the
sink fraction has been collected to prevent the float fraction from draining.
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o Collection of 'Float' Fraction: Place a new filter paper-lined funnel and beaker under the
separatory funnel. Open the stopcock and drain the remaining liquid and the floating mineral
fraction.

e Washing: Thoroughly wash both the sink and float fractions with acetone to remove all traces
of TBE.[2] Collect the washings in a designated waste container.

e Drying and Weighing: Dry the washed mineral fractions in an oven at a low temperature
(e.g., 105°C) until a constant weight is achieved.[2] Weigh both fractions to determine the
weight percentage of heavy and light minerals in the original sample.

Workflow and Logic Diagrams

Experimental Workflow for Mineral Separation using TBE
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Caption: A flowchart of the heavy liquid mineral separation process.
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Logical Relationship for Density-Based Separation
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Caption: The core principle of heavy liquid separation.

Safety Precautions

Tetrabromoethane is a hazardous substance and must be handled with appropriate safety
measures.

o Toxicity: TBE is toxic and can be fatal if inhaled.[11][13] It is also harmful if swallowed and
causes serious eye irritation.[6][11]

« Handling: Always work in a well-ventilated chemical fume hood.[11] Avoid contact with skin,
eyes, and clothing.[7] Wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat.[6][7]

o Storage: Store TBE in a tightly closed container in a cool, well-ventilated, and secure area.
[11]

» Disposal: Dispose of TBE and TBE-contaminated materials as hazardous waste according to
institutional and local regulations. Do not pour down the drain.[7]
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 Alternatives: Due to the toxicity of TBE, safer alternatives such as sodium polytungstate
(SPT) or lithium heteropolytungstates (LST) are now available and should be considered.[2]
[10][12] These are inorganic salts that form high-density agueous solutions and are
significantly less toxic.[10]

Conclusion

Tetrabromoethane (TBE) is a valuable tool for the separation of minerals based on density. Its
high density allows for the effective separation of a wide range of mineral species. However,
due to its significant health hazards, strict adherence to safety protocols is paramount.
Researchers should also consider the use of less toxic modern alternatives where possible.
The protocols and data presented here provide a foundation for the safe and effective
application of TBE in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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separation-by-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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